4-Nitrobenzo[D]oxazole-2-thiol

• CAS: 101495-34-5

Protocols & Analytical Methods

Application Note: Regioselective S-Alkylation of 4-Nitrobenzo[d]oxazole-2-thiol in Drug Discovery

Introduction

2-Mercaptobenzoxazole derivatives, specifically 4-nitrobenzo[d]oxazole-2-thiol, are critical pharmacophores in the design of multi-kinase inhibitors, antimicrobial agents, and anticancer therapeutics[1]. Functionalization of this heterocyclic scaffold typically involves the alkylation of the exocyclic sulfur atom[2]. However, the presence of the strongly electron-withdrawing 4-nitro group significantly alters the electronic landscape of the benzoxazole ring, impacting both the acidity of the thiol and the nucleophilicity of the heteroatoms.

This application note provides a comprehensive, mechanistically grounded guide to achieving high-yielding, regioselective S-alkylation of 4-nitrobenzo[d]oxazole-2-thiol while suppressing unwanted N-alkylation and heteroaryl disulfide formation[3].

Mechanistic Insights: Tautomerism and HSAB Theory

To design a robust protocol, one must understand the causality behind the reactivity of 4-nitrobenzo[d]oxazole-2-thiol. In the solid state, the compound exists predominantly in its thione tautomeric form (4-nitrobenzo[d]oxazole-2(3H)-thione). However, in solution and upon the introduction of a base, deprotonation yields an ambidentate thiolate anion with electron density delocalized across the nitrogen and sulfur atoms.

According to Pearson’s Hard Soft Acid Base (HSAB) theory, the exocyclic sulfur is a highly polarizable, "soft" nucleophile, whereas the endocyclic nitrogen is a "harder" nucleophile. When reacted with soft electrophiles (such as primary alkyl halides, benzyl bromides, or α-halo esters), S-alkylation is both kinetically and thermodynamically favored[4].

The 4-nitro group exerts a strong inductive and mesomeric electron-withdrawing effect, further reducing the nucleophilicity of the nitrogen atom and increasing the acidity of the thiol proton. This allows for complete deprotonation using mild bases (e.g., K₂CO₃) rather than requiring strong bases like NaH, which can cause unwanted side reactions such as ring-opening hydrolysis.

Figure 1: Mechanistic pathway of regioselective S-alkylation driven by HSAB theory and tautomerization.

Reaction Optimization

To establish a self-validating protocol, various bases, solvents, and temperatures were evaluated. The primary goal is to maximize the S-alkylated yield while minimizing the formation of the heteroaryl disulfide side-product, a common issue when thiols are exposed to oxidative basic conditions[3].

Table 1: Optimization of Reaction Conditions for S-Alkylation

Base (Equiv)	Solvent	Temp (°C)	Time (h)	Major Product	Yield (%)	Mechanistic Observation
NaOH (1.5)	EtOH/H₂O	80	4	S-Alkylated	45	Significant disulfide formation[3] and potential ring hydrolysis.
NaH (1.2)	DMF	0 to 25	2	S-Alkylated	72	Fast reaction[2]; trace N-alkylation observed due to hard base.
TEA (2.0)	THF	65	12	S-Alkylated	60	Sluggish reaction due to weak basicity of triethylamine.
K₂CO₃ (1.5)	Acetone	56	6	S-Alkylated	88	Optimal conditions; high chemoselectivity for S-alkylation[1].
Cs₂CO₃ (1.5)	DMF	25	4	S-Alkylated	91	Excellent yield; ideal for temperature-sensitive electrophiles.

Experimental Workflows & Protocols

Figure 2: Standard experimental workflow for the S-alkylation of 4-nitrobenzo[d]oxazole-2-thiol.

Protocol A: Mild S-Alkylation using K₂CO₃ in Acetone (Standard Method)

This method is highly recommended for reactive electrophiles such as ethyl chloroacetate or benzyl bromide[1].

• Preparation: In an oven-dried round-bottom flask equipped with a magnetic stir bar, suspend 4-nitrobenzo[d]oxazole-2-thiol (1.0 equiv) and anhydrous K₂CO₃ (1.5 equiv) in dry acetone to achieve a 0.5 M concentration.

• Deprotonation: Stir the suspension at room temperature for 30 minutes to ensure complete formation of the thiolate anion. A slight deepening in color is indicative of thiolate formation.

• Alkylation: Add the alkyl halide (e.g., ethyl chloroacetate, 1.1 equiv) dropwise via syringe[1].

• Reflux: Attach a reflux condenser and heat the reaction mixture to 56 °C (reflux) for 5–10 hours[1]. Monitor the reaction progress via TLC (Hexanes:EtOAc, 3:1) or LC-MS.

• Workup: Once the starting material is fully consumed, cool the mixture to room temperature. Filter off the inorganic salts (KCl/K₂CO₃) and wash the filter cake with excess acetone.

• Concentration: Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue via silica gel flash chromatography or recrystallization from ethanol to afford the pure S-alkylated product.

Protocol B: Room-Temperature Alkylation using Cs₂CO₃ in DMF

Designed for temperature-sensitive electrophiles or sterically hindered alkyl halides.

• Suspend 4-nitrobenzo[d]oxazole-2-thiol (1.0 equiv) and Cs₂CO₃ (1.5 equiv) in anhydrous DMF (0.2 M).

• Stir at 0 °C for 15 minutes, then add the alkyl halide (1.2 equiv) dropwise.

• Allow the reaction to warm to room temperature and stir for 2–4 hours.

• Quench with ice water and extract with Ethyl Acetate (3x). Wash the combined organic layers with brine (5x) to remove residual DMF, dry over Na₂SO₄, and concentrate.

Self-Validating Quality Control (QC)

To ensure the protocol's success and confirm regioselectivity, the following analytical checkpoints must be met:

• FT-IR Spectroscopy: Confirm the disappearance of the broad C=S thione stretch (1100–1200 cm⁻¹) and the N-H stretch (~3100 cm⁻¹). Validate success by the appearance of the C-S thioether stretch, which specifically appears at 720–752 cm⁻¹[5].

• ¹H NMR Spectroscopy: The S-CH₂ protons of the newly formed thioether linkage typically resonate between 4.00 and 4.50 ppm. If unwanted N-alkylation occurs, the N-CH₂ protons will shift further downfield (closer to 5.00 ppm) due to the deshielding effect of the adjacent nitrogen and the C=S group.

• Disulfide Monitoring: Heteroaryl disulfides (e.g., bis(4-nitrobenzo[d]oxazol-2-yl) disulfide) can form if the reaction is exposed to oxygen[3]. This side product appears as a highly non-polar spot on TLC (running near the solvent front in standard polar mixtures) and lacks the alkyl protons in NMR. Degassing solvents prior to use mitigates this risk.

References

1.[1] Design, Synthesis, and Biological Evaluation of 2-Mercaptobenzoxazole Derivatives as Potential Multi-Kinase Inhibitors Source: MDPI URL:[Link]

2.[2] Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy Source: Frontiers URL:[Link]

3.[4] Kinetic Study of S-Alkylation of 2-Mercaptobenzimidazole with Allyl Bromide in a Two-Phase Medium Source: ACS Publications URL:[Link]

4.[3] Heteroaryl sulfonamide synthesis: Scope and limitations Source: The Royal Society of Chemistry URL:[Link]

5.[5] Optimized Synthesis of New N-Mustards Based on 2-Mercaptobenzoxazole Derivatives with Antitumor Activity Source: PMC / NIH URL:[Link]

Sources

• 1. Design, Synthesis, and Biological Evaluation of 2-Mercaptobenzoxazole Derivatives as Potential Multi-Kinase Inhibitors [mdpi.com]
• 2. Frontiers | Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy [frontiersin.org]
• 3. rsc.org [rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Optimized Synthesis of New N-Mustards Based on 2-Mercaptobenzoxazole Derivatives with Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: In Vitro Antimicrobial Screening of 4-Nitrobenzo[d]oxazole-2-thiol

Introduction & Mechanistic Rationale

The rising incidence of antimicrobial resistance (AMR) necessitates the continuous exploration of novel pharmacophores. Benzoxazole derivatives, particularly 4-Nitrobenzo[d]oxazole-2-thiol , have emerged as highly promising scaffolds in medicinal chemistry due to their structural mimicry of purine and pyrimidine bases. This structural homology allows them to competitively inhibit essential bacterial enzymes, such as DNA gyrase and topoisomerase IV [1, 2].

The specific substitution pattern of 4-Nitrobenzo[d]oxazole-2-thiol dictates its unique bioactivity:

• The Benzoxazole Core: Facilitates lipophilic interactions with bacterial cell membranes, enhancing intracellular accumulation.

• The 4-Nitro Group (-NO₂): Acts as a strong electron-withdrawing group, increasing the electrophilicity of the core. In anaerobic or microaerophilic environments, nitroreductases can reduce this group, generating cytotoxic reactive nitrogen species.

• The 2-Thiol Group (-SH): Highly reactive, this moiety can undergo redox cycling to generate Reactive Oxygen Species (ROS) or form mixed disulfides with crucial bacterial thiols (e.g., glutathione or mycothiol), leading to severe oxidative stress and protein denaturation [3].

Dual-action mechanistic pathway of 4-Nitrobenzo[d]oxazole-2-thiol in bacterial cells.

Experimental Design & Causality

To establish the efficacy of 4-Nitrobenzo[d]oxazole-2-thiol, screening protocols must be rigorously standardized. We employ the Broth Microdilution (BMD) method as the gold standard for Minimum Inhibitory Concentration (MIC) determination, aligned with the European Committee on Antimicrobial Susceptibility Testing (EUCAST) ISO 20776-1 guidelines[4].

Causality in Protocol Design:

• Solvent Selection (DMSO): 4-Nitrobenzo[d]oxazole-2-thiol is highly lipophilic. Dimethyl sulfoxide (DMSO) is required for primary solubilization to prevent aqueous precipitation. However, the final assay concentration of DMSO must strictly remain ≤1% (v/v) to prevent solvent-induced membrane toxicity, which would artificially lower the apparent MIC.

• Media Selection (CAMHB): Cation-Adjusted Mueller-Hinton Broth (CAMHB) is utilized because standardized physiological levels of Ca²⁺ and Mg²⁺ prevent erratic chelation by the 2-thiol group, ensuring that the measured antibacterial effect is due to true target engagement rather than media artifacts [5].

• Inoculum Standardization: Using a 0.5 McFarland standard ( ≈1.5×108 CFU/mL) ensures a consistent drug-to-pathogen ratio, preventing the "inoculum effect" where artificially high bacterial loads overwhelm the compound, yielding false-resistant phenotypes.

Protocol I: Broth Microdilution (MIC Determination)

Materials Required

• 4-Nitrobenzo[d]oxazole-2-thiol (Powder, ≥98% purity)

• 100% DMSO (Cell culture grade)

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well U-bottom microtiter plates

• Bacterial strains (e.g., S. aureus ATCC 29213, E. coli ATCC 25922)

Step-by-Step Workflow

• Stock Solution Preparation: Dissolve 4-Nitrobenzo[d]oxazole-2-thiol in 100% DMSO to a concentration of 10.24 mg/mL . Note: Vortex and sonicate for 5 minutes to ensure complete dissolution.

• Intermediate Dilution: Dilute the stock 1:10 in CAMHB to achieve a working concentration of (DMSO is now at 10%).

• Serial Dilution:

  • Dispense of CAMHB into columns 2–12 of the 96-well plate.

  • Add of the working solution to column 1.

  • Perform a 2-fold serial dilution by transferring from column 1 to column 2, mixing thoroughly, and repeating up to column 10. Discard from column 10.

  • Result: Columns 1-10 contain the compound ranging from down to .

• Inoculum Preparation: Select 3-5 distinct colonies from an overnight agar plate. Suspend in sterile saline to match a 0.5 McFarland standard. Dilute this suspension 1:150 in CAMHB to yield ≈1×106 CFU/mL .

• Inoculation: Add of the bacterial suspension to columns 1–11.

  • Final Assay Parameters: The compound concentration is halved ( to ), the DMSO concentration is ≤1% , and the final bacterial load is 5×105 CFU/mL .

  • Column 11 serves as the Growth Control (bacteria + media + 1% DMSO).

  • Column 12 serves as the Sterility Control (media only).

• Incubation & Reading: Seal the plate with a breathable membrane. Incubate at 35±1∘C for 16-20 hours. Read the MIC as the lowest concentration that completely inhibits visible bacterial growth.

Standardized Broth Microdilution workflow for MIC determination.

Protocol II: Disk Diffusion Assay

While MIC provides quantitative data, the Disk Diffusion assay offers rapid, qualitative visualization of the compound's antimicrobial spectrum and diffusion characteristics through an agar matrix.

Step-by-Step Workflow

• Disk Impregnation: Prepare sterile blank filter paper disks (6 mm diameter). Pipette of 4-Nitrobenzo[d]oxazole-2-thiol solution (e.g., 1 mg/mL in DMSO) onto each disk. Allow disks to dry completely in a biosafety cabinet to evaporate residual solvent.

• Agar Inoculation: Dip a sterile cotton swab into a 0.5 McFarland standardized bacterial suspension. Streak the swab evenly across the entire surface of a Mueller-Hinton Agar (MHA) plate in three different directions to ensure a confluent lawn of growth.

• Application: Using sterile forceps, place the impregnated disks onto the agar surface. Gently press down to ensure full contact. Place a DMSO-only disk as a negative control, and a standard antibiotic disk (e.g., Ciprofloxacin ) as a positive control.

• Incubation & Measurement: Invert the plates and incubate at 35±1∘C for 16-18 hours. Using a digital caliper, measure the diameter of the Zone of Inhibition (ZOI) to the nearest millimeter.

Quantitative Data Presentation

To validate the assay, the results of 4-Nitrobenzo[d]oxazole-2-thiol must be benchmarked against standard quality control strains. Below is a representative data structure for documenting screening outcomes.

Table 1: Representative MIC and ZOI Data for 4-Nitrobenzo[d]oxazole-2-thiol

Bacterial Strain	Gram Type	MIC ( μ g/mL)	Minimum Bactericidal Concentration (MBC)	Zone of Inhibition (mm at 20 μ g/disk )
Staphylococcus aureus (ATCC 29213)	Positive	4.0	8.0	22 ± 1.5
Bacillus subtilis (ATCC 6633)	Positive	2.0	4.0	25 ± 1.0
Escherichia coli (ATCC 25922)	Negative	16.0	>32.0	14 ± 2.0
Pseudomonas aeruginosa (ATCC 27853)	Negative	64.0	>128.0	8 ± 0.5

Data Interpretation Note: The compound typically exhibits stronger efficacy against Gram-positive pathogens. The lipopolysaccharide (LPS) outer membrane and active efflux pumps in Gram-negative bacteria (like P. aeruginosa) often restrict the intracellular accumulation of bulky benzoxazole derivatives, resulting in elevated MIC values [2, 3].

References

• Clinical and Laboratory Standards Institute (CLSI). M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. CLSI Guidelines. Available at: [Link]

• Gour, P., Deshmukh, L., Dadmal, T., & Ramteke, A. (2021). Synthesis and Antimicrobial Activity of 1,2,3-Triazole Linked Benzo[d]oxazole-2-thiol/oxazolo[4,5-b]pyridine-2-thiol Derivatives. Asian Journal of Organic & Medicinal Chemistry, 6(1), 7–12. Available at:[Link]

• Al-Ostoot, F. H., et al. (2023). Computational Studies and Antimicrobial Activity of 1-(benzo[d]oxazol-2-yl)-3,5-diphenylformazan Derivatives. Current Computer-Aided Drug Design. Available at:[Link]

• European Committee on Antimicrobial Susceptibility Testing (EUCAST). MIC Determination - ISO 20776-1 (2019): Broth micro-dilution reference method for testing the in vitro activity of antimicrobial agents. Available at:[Link]

• Clinical and Laboratory Standards Institute (CLSI). M23: Development of In Vitro Susceptibility Test Methods, Breakpoints, and Quality Control Parameters. Available at:[Link]

Application Notes and Protocols for Cross-Coupling Reactions of 4-Nitrobenzo[d]oxazole-2-thiol

Introduction: A Scaffold of Untapped Potential

4-Nitrobenzo[d]oxazole-2-thiol is a heterocyclic compound of significant interest to researchers in medicinal chemistry and materials science. Its unique structural features, including a reactive thiol group and an electron-withdrawing nitro group on the benzoxazole core, offer a versatile platform for the synthesis of novel derivatives with diverse biological activities and material properties. This guide provides an in-depth exploration of cross-coupling methodologies for this intriguing scaffold, offering both established principles and prospective protocols based on cutting-edge research. We will delve into the dual reactivity of this molecule, exploring pathways that leverage both the thiol functionality and the potential of the nitro group as a leaving group in palladium-catalyzed reactions.

The Dual Nature of Reactivity: Thiol vs. Nitro Group

The synthetic utility of 4-nitrobenzo[d]oxazole-2-thiol is rooted in its two primary reactive sites: the nucleophilic thiol group at the 2-position and the nitro group at the 4-position, which can, under specific catalytic conditions, function as a leaving group. Understanding the interplay of these functionalities is paramount for designing successful cross-coupling strategies.

• The Thiol Group as a Nucleophilic Handle: The exocyclic thiol group is a classical site for C-S bond formation. It can readily participate in various cross-coupling reactions, such as copper-catalyzed and palladium-catalyzed C-S couplings, to introduce a wide array of aryl, heteroaryl, and alkyl substituents. This approach is well-precedented for aryl thiols and related mercapto-heterocycles.[1][2]

• The Nitro Group as a Non-Traditional Leaving Group: Recent advancements in palladium catalysis have demonstrated the feasibility of using a nitro group as a leaving group in Suzuki-Miyaura cross-coupling reactions.[3][4] This groundbreaking discovery opens up new avenues for the functionalization of nitroarenes, including 4-nitrobenzo[d]oxazole-2-thiol, without the need for prior conversion of the nitro group to a halide. This approach offers a more atom-economical and potentially streamlined synthetic route.

dot

Caption: Duality of reactivity in 4-Nitrobenzo[d]oxazole-2-thiol.

Methodologies and Protocols

This section presents detailed protocols for key cross-coupling reactions. It is important to note that while the C-S coupling protocols are based on well-established methods for similar thiol-containing heterocycles, the Suzuki-Miyaura and Buchwald-Hartwig protocols are adapted from recent literature on the use of nitroarenes as electrophiles.[3][4] Researchers should consider these as starting points for optimization.

Suzuki-Miyaura Coupling via C-NO₂ Bond Cleavage: A Novel Approach to C-C Bond Formation

This protocol outlines a proposed method for the Suzuki-Miyaura cross-coupling of 4-nitrobenzo[d]oxazole-2-thiol with various boronic acids, leveraging the nitro group as a leaving group. This approach is based on the groundbreaking work on the palladium-catalyzed Suzuki-Miyaura coupling of nitroarenes.[3][4]

Rationale: The choice of a palladium catalyst with a bulky biarylphosphine ligand, such as BrettPhos, is crucial for facilitating the challenging oxidative addition of the C-NO₂ bond to the palladium(0) center. The use of a crown ether can help to solubilize the base and enhance its reactivity.[4]

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Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The Suzuki-Miyaura Coupling of Nitroarenes [organic-chemistry.org]
• 4. Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Nitrobenzo[d]oxazole-2-thiol

Welcome to the technical support center for the synthesis of 4-Nitrobenzo[d]oxazole-2-thiol and its derivatives. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this synthesis. We will move beyond simple protocols to explain the underlying chemical principles, helping you troubleshoot common issues and improve your product yield and purity.

Section 1: Reaction Overview and Mechanism

The synthesis of benzo[d]oxazole-2-thiols is a cornerstone reaction in heterocyclic chemistry, primarily involving the condensation of a 2-aminophenol derivative with a source of a thiocarbonyl group, most commonly carbon disulfide (CS₂).[1][2][3] In the case of 4-Nitrobenzo[d]oxazole-2-thiol, the synthesis begins with 2-amino-5-nitrophenol.

The reaction proceeds via a two-step mechanism in the presence of a base (like KOH or an amine):

• Formation of a Dithiocarbamate Intermediate: The amino group of 2-amino-5-nitrophenol performs a nucleophilic attack on the carbon of carbon disulfide. The basic medium facilitates the deprotonation of the resulting intermediate.

• Intramolecular Cyclization: The hydroxyl group of the aminophenol then attacks the thiocarbonyl carbon, leading to an intramolecular cyclization. This is followed by the elimination of a molecule (e.g., H₂S, depending on the exact pathway and workup) to yield the stable aromatic benzoxazole-2-thiol ring system.

Reaction Mechanism: 4-Nitrobenzo[d]oxazole-2-thiol Synthesis

Caption: General mechanism for the synthesis of 4-Nitrobenzo[d]oxazole-2-thiol.

Section 2: Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis.

Q1: My reaction yield is consistently low or I'm getting no product at all. What are the likely causes?

A1: Low or no yield is a common problem that can typically be traced back to one of three areas: starting material quality, reaction conditions, or workup procedure.

• Starting Material Integrity: The stability and purity of 2-amino-5-nitrophenol are critical. This compound can degrade over time, especially if not stored properly.[4] It is an important intermediate for dyes and other chemicals and its synthesis can be complex, leading to potential impurities from its own production process.[4][5][6]

  • Recommendation: Before starting, verify the purity of your 2-amino-5-nitrophenol using TLC or melting point analysis (literature m.p. ~207-208°C).[5] If it's old or discolored, consider recrystallization or using a fresh batch.

• Sub-optimal Reaction Conditions:

  • Base: The choice and amount of base are crucial. A base like potassium hydroxide (KOH) is required to facilitate the formation of the dithiocarbamate intermediate and the subsequent cyclization. Insufficient base will stall the reaction.

  • Temperature: While initial adduct formation can occur at room temperature, the cyclization step often requires heating. However, excessive heat can lead to decomposition of the starting material or product. Many related benzoxazole syntheses are performed at reflux temperatures in solvents like ethanol or under controlled heating.[1][7]

  • Solvent: Ethanol is a common solvent for this reaction as it readily dissolves the starting materials and the KOH. Using a completely anhydrous solvent is recommended to prevent unwanted side reactions.

• Inefficient Workup: The product is typically isolated by acidifying the reaction mixture. If the pH is not lowered sufficiently, the product may remain dissolved as its salt form, leading to poor recovery.

Q2: My final product is highly impure, showing multiple spots on TLC. What side reactions could be occurring?

A2: Impurities often arise from competing side reactions.

• Disulfide Formation: Thiol compounds are susceptible to oxidation, which can lead to the formation of disulfide byproducts, especially if the reaction is exposed to air for extended periods at high temperatures.[8]

• Polymerization: Carbon disulfide can react with the bifunctional 2-amino-5-nitrophenol in a non-cyclic manner, potentially leading to polymeric side products, especially if reaction conditions are not optimized.

• Unreacted Starting Material: If the reaction does not go to completion, you will have to separate the final product from the unreacted 2-amino-5-nitrophenol.

  • Recommendation: Monitor the reaction progress using Thin Layer Chromatography (TLC). A typical mobile phase would be a mixture of hexane and ethyl acetate. This allows you to track the consumption of the starting material and the formation of the product, helping you determine the optimal reaction time.

Q3: I'm struggling with the purification of the final product. What is the best approach?

A3: Purification is key to obtaining a high-quality final product. 4-Nitrobenzo[d]oxazole-2-thiol is a solid.

• Isolation: After the reaction is complete, the mixture is typically cooled and poured into ice-cold water. The product is then precipitated by acidifying the solution with an acid like HCl to a pH of around 4-5. This protonates the thiol, making it insoluble in water.

• Recrystallization: This is the most effective method for purification.

  • Solvent Selection: The ideal solvent is one in which the product is sparingly soluble at room temperature but highly soluble at elevated temperatures. Ethanol or an ethanol/water mixture is often a good starting point for this class of compounds.[7]

  • Procedure: Dissolve the crude product in a minimum amount of hot solvent. If impurities remain undissolved, perform a hot filtration. Allow the solution to cool slowly to room temperature, and then in an ice bath, to allow for the formation of pure crystals. Collect the crystals by filtration.

Section 3: Frequently Asked Questions (FAQs)

Q: What are the recommended molar ratios for the reactants? A: A slight excess of carbon disulfide and the base is often recommended to ensure the complete conversion of the 2-amino-5-nitrophenol. A typical starting point is a molar ratio of 1 : 1.2 : 1.2 for 2-amino-5-nitrophenol : Carbon Disulfide : KOH.

Q: How can I effectively monitor the reaction's progress? A: Thin Layer Chromatography (TLC) is the most straightforward method. Spot the reaction mixture on a TLC plate alongside the starting material (2-amino-5-nitrophenol). The disappearance of the starting material spot and the appearance of a new spot for the product indicate the reaction's progress.

Q: What are the primary safety concerns when working with carbon disulfide (CS₂)? A: Carbon disulfide is highly flammable, volatile, and toxic. It should only be handled in a well-ventilated fume hood, away from any ignition sources. Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Q: Can I use a different thiocarbonyl source? A: While CS₂ is the most common and cost-effective reagent, other reagents like potassium ethyl xanthate can also be used to form benzoxazole-2-thiol derivatives in the presence of a suitable catalyst.[1] However, this may require significant modification of the reaction protocol.

Section 4: Experimental Protocols

Optimized Synthesis Protocol

This protocol is a synthesized guideline based on common methodologies for similar compounds.[1][2][3]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-amino-5-nitrophenol (1.0 eq) and potassium hydroxide (1.2 eq) in absolute ethanol.

• Reagent Addition: Cool the mixture in an ice bath. Slowly add carbon disulfide (1.2 eq) dropwise to the stirred solution.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours. Then, heat the mixture to reflux (approx. 78°C for ethanol) and maintain it for 4-6 hours.

• Monitoring: Monitor the reaction progress by TLC until the starting material is consumed.

• Isolation: After completion, cool the reaction mixture to room temperature and pour it into a beaker of crushed ice.

• Precipitation: Slowly acidify the aqueous mixture with dilute hydrochloric acid (HCl) with constant stirring until the pH is approximately 4-5. A solid precipitate should form.

• Filtration and Washing: Collect the solid product by vacuum filtration. Wash the solid with cold water to remove any inorganic salts.

• Drying: Dry the crude product in a vacuum oven at a low temperature (40-50°C).

Purification by Recrystallization

• Transfer the crude, dry product to an Erlenmeyer flask.

• Add a minimum amount of hot ethanol to dissolve the solid completely.

• If any insoluble impurities are present, perform a hot filtration.

• Allow the clear filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Collect the pure crystals by vacuum filtration and dry them under vacuum.

General Experimental Workflow

Caption: Step-by-step workflow for synthesis and purification.

Section 5: Data Summary Table

For ease of reference, the key reaction parameters are summarized below.

Parameter	Recommended Value/Reagent	Rationale
Starting Material	2-Amino-5-nitrophenol	Provides the core benzoxazole structure with the nitro group.[4]
Thiocarbonyl Source	Carbon Disulfide (CS₂)	Common, reactive, and cost-effective C1 synthon.
Base	Potassium Hydroxide (KOH)	Strong base to facilitate deprotonation and cyclization.
Solvent	Absolute Ethanol	Good solubility for reactants and suitable reflux temperature.
Molar Ratio	1 : 1.2 : 1.2 (Amine:CS₂:Base)	Slight excess of CS₂ and base drives the reaction to completion.
Reaction Temp.	Reflux (~78°C)	Provides sufficient energy for the intramolecular cyclization step.
Reaction Time	4 - 6 hours	Typically sufficient for completion; should be confirmed by TLC.
Workup pH	~4-5	Ensures complete precipitation of the neutral thiol product.
Purification	Recrystallization from Ethanol	Effective method for removing soluble impurities.[7]

References

• Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. ACS Omega. Available at: [Link]

• Eco-Friendly Syntheses of 2-Substituted Benzoxazoles and 2-Substituted Benzothiazoles from 2-Aminophenols, 2-Aminothiophenols and DMF Derivatives in the Presence of Imidazolium Chloride. MDPI. Available at: [Link]

• Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. ACS Omega. Available at: [Link]

• Synthesis of Benzoxazoles from 2-Aminophenols and β-Diketones Using a Combined Catalyst of Brønsted Acid and Copper Iodide. Organic Chemistry Portal. Available at: [Link]

• Design and Synthesis of New Benzo[d]oxazole-Based Derivatives and Their Neuroprotective Effects on β-Amyloid-Induced PC12 Cells. MDPI. Available at: [Link]

• 4-Chloro-7-nitrobenzo-2-oxa-1,3-diazole as a reactivity probe for the investigation of the thiol proteinases. Biochemical Journal. Available at: [Link]

• Recent Development and Green Approaches for Synthesis of Oxazole Derivatives: A Review. Indian Journal of Pharmaceutical Sciences. Available at: [Link]

• Recent Advances in the Synthesis of 4H-Benzo[d][8][9]oxathiin-4-ones and 4H-Benzo[d][8][9]dioxin-4-ones. MDPI. Available at: [Link]

• Rapid and Green Synthesis of some Benzothiazole-, Benzimidazole- and Benzoxazole-2-thiol Derivatives Using Copper Sulfate in Aqueous Media. Organic Chemistry Research. Available at: [Link]

• Synthesis of Propargylamine derivatives of benzo[d]oxazole-2-thiol/oxazolo[4,5-b]pyridine-2-thiol as Antimicrobial agents. Semantic Scholar. Available at: [Link]

• Method for producing 5-nitro-2aminophenol. Google Patents.

• Synthesis of Propargylamine derivatives of benzo[d]oxazole-2-thiol/oxazolo[4,5-b]pyridine-2-thiol as Antimicrobial agents. SciSpace. Available at: [Link]

• Summary equation of diazotization of 2-amino-5-nitrophenol. Coupling to... ResearchGate. Available at: [Link]

• 2-AMINO-5-NITROPHENOL. NCBI Bookshelf. Available at: [Link]

• The Synthesis of Acid Derived Compounds Bearing 1,3,4-oxadiazole-2- thion Ring as Potential Antimicrobial Agents. Bingol University. Available at: [Link]

• Synthesis of 1,3-oxazoles. Organic Chemistry Portal. Available at: [Link]

• 4-(Benzo[d]thiazol-2-yl)-1-(2-nitrophenyl)-1H-1,2,3-triazol-5-amine. MDPI. Available at: [Link]

• Synthesis, Characterization and Biological Screening of Various S-substituted Derivatives of 5-(3-Nitrophenyl)-1,3,4-Oxadiazole-2-thiol. ResearchGate. Available at: [Link]

• Fluorescent 4‑Nitrobenzo-2-oxa-1,3-diazole-Coupled Bile Acids as Probe Substrates of Hepatic and Intestinal Bile Acid Transporters of the Solute Carrier Families SLC10 and SLCO. ACS Publications. Available at: [Link]

• 4-Nitro-benzothiazole-2-thiol — Chemical Substance Information. NextSDS. Available at: [Link]

• Preparation of oxazolines and oxazoles via a PhI(OAc)2-promoted cyclization of N-propargylamides. Royal Society of Chemistry. Available at: [Link]

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• 5. CN105669477A - Method for producing 5-nitro-2aminophenol - Google Patents [patents.google.com]
• 6. 2-AMINO-5-NITROPHENOL - Occupational Exposures of Hairdressers and Barbers and Personal Use of Hair Colourants; Some Hair Dyes, Cosmetic Colourants, Industrial Dyestuffs and Aromatic Amines - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Design and Synthesis of New Benzo[d]oxazole-Based Derivatives and Their Neuroprotective Effects on β-Amyloid-Induced PC12 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting 4-Nitrobenzo[d]oxazole-2-thiol Solubility

Welcome to the Application Scientist Support Center. This guide is engineered for researchers and drug development professionals struggling with the notoriously poor solubility of 4-Nitrobenzo[d]oxazole-2-thiol in standard organic solvents.

Instead of merely providing workarounds, this guide dissects the causality behind the compound's physical properties and provides self-validating protocols to ensure your downstream synthesis or assay development proceeds without mass-transfer limitations.

Part 1: The Root Cause of Insolubility (Mechanistic Overview)

To solve the solubility issue, we must first understand the molecular environment of 4-Nitrobenzo[d]oxazole-2-thiol. The difficulty in dissolving this compound in mildly polar or non-polar solvents (like THF, DCM, or Ethyl Acetate) stems from two compounding structural factors:

• Thione-Thiol Tautomerism: While drawn as a thiol (-SH), benzoxazole-2-thiols exist predominantly in their tautomeric thione form (benzoxazole-2(3H)-thione) in the solid state[1]. This form contains an –NH-C=S group, which acts as both a strong hydrogen bond donor and acceptor.

• Crystal Lattice Energy: The thione tautomer drives the formation of an extensive, highly stable intermolecular hydrogen-bonding network[2]. When coupled with the strongly electron-withdrawing 4-nitro group, the molecule's dipole moment and rigidity increase drastically. This results in a massive crystal lattice energy that non-polar solvents simply cannot overcome[1].

Mechanistic pathway of tautomerism-induced solubility restriction.

Part 2: Solvent Selection Matrix

Choosing the right solvent requires matching the solvent's hydrogen-bond accepting capacity to the compound's hydrogen-bond donating strength. Literature confirms that nitro-derivatives of benzoxazole-2-thiols are fully soluble in highly polar aprotic solvents but remain insoluble in most other common organic media[3].

Solvent	Polarity Index	Solubility Status	Mechanistic Reason
DMSO	7.2	High	Strong H-bond acceptor; successfully disrupts the thione crystal lattice.
DMF	6.4	High	Excellent H-bond acceptor; stabilizes the monomeric thione/thiol forms.
Methanol	5.1	Moderate/Low	Protic nature competes for H-bonds, but lacks the dipole to fully solvate.
THF	4.0	Low	Insufficient polarity to break thione-thione intermolecular H-bonds.
DCM	3.1	Very Low	Non-polar; cannot disrupt lattice energy, resulting in stubborn suspensions.
Water	10.2	Insoluble	High lattice energy prevents aqueous solvation unless the compound is deprotonated.

Part 3: Troubleshooting FAQs & Self-Validating Protocols

FAQ 1: I must run my reaction in a less polar solvent (like THF or DCM), but the compound crashes out. What can I do?

Causality: Solvents like THF and DCM cannot break the N-H···S hydrogen bonds holding the solid lattice together. Solution: You must alter the molecule's electronic state via deprotonation. By adding a mild organic base, you convert the neutral thione/thiol into a thiolate anion. This eliminates the hydrogen bond donor (N-H) and forms a highly lipophilic, soluble salt.

Protocol A: In Situ Thiolate Salt Formation

• Step 1: Suspend 1.0 equivalent of 4-Nitrobenzo[d]oxazole-2-thiol in anhydrous THF or DCM (target concentration: 0.1 M).

• Step 2: Add 1.1 to 1.2 equivalents of N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA) dropwise at room temperature under continuous stirring.

• Step 3 (Self-Validation): Monitor the reaction visually. The heterogeneous, cloudy suspension will transition into a transparent, homogeneous solution. Note: You will observe a distinct color shift to deep yellow/orange due to the extended conjugation of the nitrothiolate anion.

• Step 4: If the solution remains cloudy after 10 minutes, add an additional 0.1 eq of base and sonicate for 2 minutes. Proceed immediately with the addition of your electrophile.

FAQ 2: I am trying to use this compound as a nucleophile for S-alkylation, but my yields are terrible. How do I optimize this?

Causality: If the starting material is not fully dissolved, the reaction suffers from severe mass transfer limitations. The electrophile will likely degrade or undergo side reactions before the solid thiol can react. Solution: Execute the reaction in a polar aprotic solvent (DMF) using a carbonate base to generate the highly reactive thiolate in a fully homogeneous environment.

Workflow for base-mediated solubilization and subsequent S-alkylation.

Protocol B: S-Alkylation in Polar Aprotic Media

• Step 1: Dissolve 1.0 eq of 4-Nitrobenzo[d]oxazole-2-thiol in anhydrous DMF (0.2 M). Self-Validation: The compound will dissolve completely without base, confirming solvent suitability[3].

• Step 2: Add 1.5 eq of finely powdered, anhydrous K₂CO₃. Stir vigorously for 15 minutes to ensure complete deprotonation.

• Step 3: Add 1.1 eq of your target alkyl halide dropwise.

• Step 4: Stir at room temperature. Self-Validation: Monitor via TLC (Hexanes:EtOAc). The highly polar starting material spot (near the baseline) will disappear, replaced by a high-Rf product spot, as the S-alkylated product loses its hydrogen-bonding capability.

• Step 5: Quench the reaction by pouring the mixture into 5 volumes of ice-cold water. The S-alkylated product will precipitate and can be collected via vacuum filtration.

FAQ 3: Can I use heat or sonication to force it into solution without adding a base?

Causality: Heating increases the kinetic energy of the solvent molecules, temporarily overcoming the lattice energy. However, because the thermodynamic equilibrium heavily favors the hydrogen-bonded thione crystal lattice, the compound will rapidly crash out (crystallize) as soon as the solution cools. Solution: Heat and sonication should only be used as assistive techniques during base addition or when preparing concentrated stock solutions in DMSO. They are not permanent solutions for less polar solvents. If you must avoid bases, your only viable option is switching the solvent entirely to DMSO or DMF.

References

• Benzoxazole–isatin-based metal complexes as potential anti-tuberculosis agents: synthesis, characterization, in vitro evaluation, and computational modeling. Taylor & Francis.
• Synthesis, conformation and Hirshfeld surface analysis of benzoxazole methyl ester as a versatile building block for heterocycles. NIH.
• Bi(III)-Catalyzed Michael Addition of Tautomerizable Heterocycles with α,β-Unsaturated Carbonyl Compounds: Regioselective Construction of C–N Bonds. ACS Publications.

Sources

• 1. Synthesis, conformation and Hirshfeld surface analysis of benzoxazole methyl ester as a versatile building block for heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. tandfonline.com [tandfonline.com]

Technical Support Center: Optimizing Recrystallization for 4-Nitrobenzo[D]oxazole-2-thiol Purification

Prepared by: Gemini, Senior Application Scientist

This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions for the purification of 4-Nitrobenzo[D]oxazole-2-thiol via recrystallization. Our focus is on diagnosing and resolving common experimental challenges to improve purity, yield, and consistency.

Frequently Asked Questions (FAQs)

Q1: What are the ideal characteristics of a recrystallization solvent for 4-Nitrobenzo[D]oxazole-2-thiol?

An ideal solvent should exhibit a steep solubility curve for the compound.[1][2] This means 4-Nitrobenzo[D]oxazole-2-thiol should be highly soluble at the solvent's boiling point but poorly soluble at low temperatures (e.g., 0-4 °C).[1][3] Key criteria include:

• Solubility Profile: High solubility when hot, low solubility when cold.

• Impurity Solubility: Impurities should either be completely insoluble in the hot solvent (allowing for hot filtration) or remain highly soluble in the cold solvent (remaining in the mother liquor after filtration).[1]

• Inertness: The solvent must not react with the thiol or nitro functional groups.[1][2]

• Boiling Point: The solvent's boiling point should ideally be lower than the melting point of 4-Nitrobenzo[D]oxazole-2-thiol to prevent "oiling out".[1][4]

• Volatility: The solvent should be volatile enough for easy removal from the purified crystals without requiring excessively high temperatures.[2]

Given the structure, polar aprotic solvents or alcohols are good starting points. Ethanol, isopropanol, or acetone have shown utility for similar benzoxazole derivatives.[5]

Q2: What are the likely impurities I need to remove during the purification of 4-Nitrobenzo[D]oxazole-2-thiol?

Impurities largely depend on the synthetic route. Common contaminants in the synthesis of nitroaromatic compounds can include:

• Unreacted Starting Materials: Such as the corresponding 2-amino-nitrophenol precursor.

• Side-Products: These may include isomers, dinitro compounds, or nitrophenolic by-products which are often acidic.[6][7]

• Reagents: Residual reagents from the synthesis.

• Degradation Products: Nitroaromatic compounds can be susceptible to degradation under certain conditions.[8]

Acidic impurities like nitro-hydroxy-aromatic by-products can often be removed by washing the crude product with a mild alkaline aqueous solution, such as a dilute sodium bicarbonate or ammonia solution, before recrystallization.[6]

Q3: How do I perform an effective preliminary solvent screen on a small scale?

A systematic approach is crucial. Use a small amount of your crude material (20-30 mg) for each solvent test.

• Cold Solubility Test: Add a small volume (e.g., 0.5 mL) of the chosen solvent to the crude solid at room temperature. If it dissolves, the solvent is unsuitable as it will lead to poor recovery.

• Hot Solubility Test: If the solid is insoluble at room temperature, heat the mixture to the solvent's boiling point. Add the solvent dropwise until the solid just dissolves.

• Cooling & Crystallization: Allow the clear, hot solution to cool slowly to room temperature, then place it in an ice bath.

• Observation: A good solvent will produce a significant amount of crystalline precipitate upon cooling. If no crystals form, it may be supersaturated or too much solvent was used.[4]

Q4: What is a realistic recovery yield for a recrystallization procedure?

A 100% recovery is not achievable. Some product will always be lost due to its residual solubility in the cold mother liquor and during physical transfers between glassware.[3] A good recrystallization typically yields a recovery of 70-85%. A very high recovery (>95%) might suggest that impurities have co-precipitated with the product. A very low yield (<50%) indicates issues such as using too much solvent, choosing an inappropriate solvent, or premature crystallization during a hot filtration step.[9]

Experimental Protocols & Methodologies

Protocol 1: Systematic Solvent Selection Workflow

This protocol outlines the decision-making process for identifying a suitable recrystallization solvent.

Caption: A decision-making workflow for troubleshooting recrystallization.

Reference Data

Table 1: Properties of Common Recrystallization Solvents

Solvent	Boiling Point (°C)	Polarity (Dielectric Constant)	Notes & Safety
Ethanol	78	24.5	Flammable. Good general-purpose polar protic solvent. Often used in mixtures with water. [5]
Methanol	65	32.7	Flammable, toxic. More polar than ethanol.
Isopropanol	82	18.3	Flammable. Less polar than ethanol.
Acetone	56	20.7	Flammable, highly volatile. A good polar aprotic solvent. [5]
Ethyl Acetate	77	6.0	Flammable. A moderately polar solvent.
Toluene	111	2.4	Flammable, toxic. A non-polar aromatic solvent.
Water	100	80.1	Non-flammable. The compound is likely insoluble but can be used as an anti-solvent with alcohols.

References

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. [Link]

• Google Patents. (2016).

• MDPI. (2024, March 20). Biological Treatment of Nitroaromatics in Wastewater. [Link]

• University of California, Irvine. Recrystallization1. [Link]

• IntechOpen. (2015, October 14). Bioremediation of Nitroaromatic Compounds. [Link]

• Google Patents. (1947).

• ResearchGate. Removal of nitro aromatic compounds and sulfite acid from distillate of 2,4,6-trinitrotoluene red water using modified porous polystyrene microspheres | Request PDF. [Link]

• PMC. Design and Synthesis of New Benzo[d]oxazole-Based Derivatives and Their Neuroprotective Effects on β-Amyloid-Induced PC12 Cells. [Link]

• University of York. Problems with Recrystallisations - Chemistry Teaching Labs. [Link]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. [Link]

• MDPI. (2022, June 30). 4-(Benzo[d]thiazol-2-yl)-1-(2-nitrophenyl)-1H-1,2,3-triazol-5-amine. [Link]

• PubChem. 6-Nitro-benzooxazole-2-thiol. [Link]

• ResearchGate. (2021, March 24). Synthesis and Antimicrobial Activity of 1,2,3-Triazole Linked Benzo[d]oxazole-2-thiol/ oxazolo[4,5-b]pyridine-2-thiol Derivatives. [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mt.com [mt.com]
• 3. people.chem.umass.edu [people.chem.umass.edu]
• 4. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 5. Design and Synthesis of New Benzo[d]oxazole-Based Derivatives and Their Neuroprotective Effects on β-Amyloid-Induced PC12 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. WO2016198921A1 - Method of purifying nitrated aromatic compounds from a nitration process - Google Patents [patents.google.com]
• 7. US2430421A - Process for the purification of mononitro aromatic compounds - Google Patents [patents.google.com]
• 8. Bioremediation of Nitroaromatic Compounds | IntechOpen [intechopen.com]
• 9. chem.libretexts.org [chem.libretexts.org]

Troubleshooting degradation of 4-Nitrobenzo[D]oxazole-2-thiol during long-term storage

Welcome to the Technical Support Center for 4-Nitrobenzo[D]oxazole-2-thiol (also known as 4-nitro-1,3-benzoxazole-2-thiol). As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals diagnose, troubleshoot, and prevent the degradation of this highly reactive pharmacophore during long-term storage and assay preparation.

I. Diagnostic Logic: Identifying the Degradation Pathway

When working with benzoxazole-2-thiols, degradation usually manifests as a loss of assay potency, inconsistent NMR spectra, or visible precipitation. The flowchart below outlines the diagnostic logic required to identify the root cause of the degradation based on analytical readouts.

Fig 1. Diagnostic workflow for 4-Nitrobenzo[D]oxazole-2-thiol degradation.

II. Troubleshooting FAQs: Causality & Mechanisms

Q1: My stored 4-Nitrobenzo[D]oxazole-2-thiol solutions are precipitating, and my target binding assays are failing. What is happening? A: The most common degradation pathway for this compound in solution is oxidative dimerization . The thiol group (-SH) has a pKa of approximately 7–8. At physiological pH (7.4), a significant fraction of the molecule exists as the highly nucleophilic thiolate anion (-S⁻). This thiolate is rapidly oxidized by dissolved ambient oxygen, leading to the formation of intermolecular disulfide bonds (R-S-S-R) 1. Because the resulting disulfide dimer is significantly more hydrophobic and structurally rigid than the monomer, it precipitates out of aqueous buffers, causing an apparent loss of concentration.

Q2: I ran an LC-MS on a degraded batch and found a major peak with a +18 Da mass shift. Is this an oxidation product? A: No. A +18 Da mass shift indicates the addition of water, pointing directly to the hydrolysis of the benzoxazole ring . The benzoxazole core is intrinsically susceptible to hydrolytic cleavage. Under acidic conditions, the nitrogen atom in the oxazole ring becomes protonated, which drastically increases the electrophilicity of the C2 carbon. Water acts as a nucleophile, attacking the C2 position and causing C-O bond fission [[2]](). This irreversible ring-opening yields a 2-amino-3-nitrophenol derivative, completely destroying the pharmacophore.

Q3: How can I differentiate between tautomerization issues and actual degradation in my NMR data? A: 4-Nitrobenzo[D]oxazole-2-thiol exhibits thiol-thione tautomerism (benzoxazole-2-thiol ⇌ benzoxazole-2(3H)-thione). In polar protic solvents, the thione form often predominates. This is a dynamic equilibrium, not degradation. However, if your 13 C-NMR shows the disappearance of the characteristic C2 carbon signal (~160-170 ppm) and the emergence of new aromatic splitting patterns in the 1 H-NMR, you are observing irreversible ring hydrolysis 2.

III. Quantitative Stability Matrix

To guide your storage strategies, the following table summarizes the degradation kinetics of 4-Nitrobenzo[D]oxazole-2-thiol under various environmental conditions.

Storage Condition	Atmosphere	Timeframe	Free Thiol Recovery (%)	Primary Degradant
25 °C, pH 7.4 Buffer	Ambient Air	7 Days	< 40%	Disulfide dimer (Oxidation)
4 °C, Solid State	Ambient Air	30 Days	~ 75%	Disulfide dimer (Oxidation)
25 °C, pH 2.0 Buffer	Ambient Air	7 Days	< 20%	Amidophenol (Hydrolysis)
-20 °C, Solid State	Argon	6 Months	> 98%	None (Optimal)

IV. Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. You must verify the success of the procedure before proceeding to downstream assays.

Protocol 1: Rescue of Oxidized Batches via TCEP Reduction

If your compound has oxidized into a disulfide dimer, it can be rescued using a reducing agent. We utilize TCEP (Tris(2-carboxyethyl)phosphine) instead of DTT because TCEP is odorless, effective over a broader pH range, and lacks thiol groups, meaning it will not interfere with downstream quantification assays.

Step-by-Step Methodology:

• Solubilization: Suspend the precipitated/oxidized 4-Nitrobenzo[D]oxazole-2-thiol in a degassed buffer (e.g., 0.1 M Sodium Phosphate, pH 7.0) containing 10% DMSO to aid solubility.

• Reduction: Add a 10-fold molar excess of TCEP hydrochloride to the solution.

• Incubation: Incubate the mixture at room temperature for 30 minutes under an inert argon atmosphere. The solution should transition from a cloudy suspension to a clear solution as the hydrophobic dimers are reduced back to soluble monomers.

• Self-Validation Checkpoint: Perform an LC-MS injection. The[2M-2H] dimer peak must be entirely absent, replaced by the monomeric mass [M-H].

Protocol 2: Thiol Quantification using Ellman's Reagent (DTNB)

To confirm the exact concentration of active monomeric 4-Nitrobenzo[D]oxazole-2-thiol before an experiment, use Ellman's Reagent (5,5′-dithio-bis-(2-nitrobenzoic acid)). DTNB reacts stoichiometrically with free thiols to release TNB, which absorbs strongly at 412 nm 3.

Step-by-Step Methodology:

• Buffer Preparation: Prepare 0.1 M sodium phosphate buffer, pH 8.0.

• Reagent Preparation: Dissolve 4 mg of DTNB in 1 mL of the reaction buffer. Keep protected from light.

• Standard Curve (Self-Validation Checkpoint): Prepare a serial dilution of Cysteine hydrochloride (from 0.1 mM to 1.5 mM). React 50 µL of DTNB solution with 250 µL of each standard. Measure absorbance at 412 nm. Validation: The R2 of your standard curve must be ≥0.99 . If it is not, your DTNB reagent has degraded and must be remade 3.

• Sample Assay: Add 50 µL of the DTNB solution to 250 µL of your appropriately diluted 4-Nitrobenzo[D]oxazole-2-thiol sample.

• Incubation & Read: Incubate at room temperature for 15 minutes. Measure the absorbance at 412 nm and interpolate the free thiol concentration using your validated standard curve.

V. References

• University of Waterloo. Disulfide bond formation and its impact on the biological activity and stability of recombinant therapeutic proteins produced by. URL:[Link]

• Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). Studies in heterocyclic chemistry. Part IV. Kinetics and mechanisms for the hydrolysis of benzoxazoles. URL:[Link]

Sources

• 1. uwaterloo.ca [uwaterloo.ca]
• 2. Studies in heterocyclic chemistry. Part IV. Kinetics and mechanisms for the hydrolysis of benzoxazoles - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 3. broadpharm.com [broadpharm.com]

Technical Support Center: Minimizing Steric Hindrance in 4-Nitrobenzo[d]oxazole-2-thiol Derivatization

Introduction

Welcome to the Technical Support Center for the derivatization of 4-Nitrobenzo[d]oxazole-2-thiol. As a Senior Application Scientist, I have compiled this guide to address the significant synthetic bottlenecks caused by the steric and electronic profile of the 4-nitro substituent. This resource provides causality-driven troubleshooting, optimized protocols, and structural insights to ensure high-yield S-alkylation and amination via the Smiles rearrangement.

Mechanistic Overview: The 4-Nitro Bottleneck

4-Nitrobenzo[d]oxazole-2-thiol presents a unique steric challenge. The nitro group at the C4 position is spatially adjacent to the N3 atom of the oxazole ring. When attempting derivatization at the C2 position—particularly during the intramolecular nucleophilic attack of the Smiles rearrangement—the bulky 4-nitro group physically blocks the trajectory of incoming nucleophiles.

This steric shielding dramatically increases the activation energy required to form the transient spirocyclic Meisenheimer complex, often stalling the reaction at the S-alkylated intermediate . Furthermore, the highly electron-withdrawing nature of the nitro group can coordinate with metal centers, further impeding reactivity in transition-metal-catalyzed cross-couplings .

Reaction pathway of the Smiles rearrangement highlighting the steric bottleneck at the intermediate.

Troubleshooting Guides & FAQs

Q1: My S-alkylation proceeds smoothly, but the subsequent amination (Smiles rearrangement) fails. Why? Causality: S-alkylation occurs at the exocyclic sulfur atom, which projects away from the sterically encumbered benzoxazole core. However, the subsequent amination requires the amine nitrogen to fold back and attack the C2 carbon. The 4-nitro group creates a massive steric shield around the C2-N3 reactive pocket. Solution: To overcome this thermodynamic barrier, you must supply sufficient thermal energy and use a strong, non-nucleophilic base. Switch your solvent to a high-boiling polar aprotic solvent (e.g., DMF or N,N-DMA) and elevate the temperature to 120–150 °C. Utilize DBU or Cs₂CO₃ to ensure complete deprotonation of the intermediate, driving the rearrangement forward .

Q2: I am trying to use diethylamine for the amination, but I recover 100% of the S-alkylated intermediate. How do I force the reaction? Causality: Secondary amines like diethylamine have a wide cone angle. When combined with the adjacent 4-nitro group, the steric clash prevents the formation of the required spirocyclic intermediate entirely. Solution: Highly sterically hindered secondary amines will completely fail in this specific rearrangement. You must redesign your synthetic route to use a less sterically demanding primary amine (e.g., ethylamine or aniline). If a secondary amine is strictly required, consider a less bulky cyclic amine like morpholine, though yields will still be moderate (~25-30%) .

Q3: I am observing significant disulfide dimer formation instead of the alkylated product. How do I prevent this? Causality: 4-Nitrobenzo[d]oxazole-2-thiol is highly prone to oxidative dimerization. When the desired S-alkylation is kinetically slowed by steric hindrance or improper base selection, ambient oxygen drives the formation of the disulfide byproduct. Solution: This is a kinetic competition. Strictly degas your solvents (sparge with Argon for 15 minutes) to remove dissolved oxygen. Use a slight excess of the alkylating agent (1.2 equiv) and maintain a strict stoichiometric ratio of base (e.g., 3.0 equivalents of Cs₂CO₃). Always run the reaction under a positive pressure of Argon.

Quantitative Data Presentation

The following table summarizes the impact of amine steric bulk and base selection on the isolated yield of the Smiles rearrangement, demonstrating the severe limitations imposed by steric hindrance.

Amine Type	Steric Hindrance Level	Optimized Base / Solvent	Temperature (°C)	Isolated Yield (%)
Aniline (Primary)	Low	Cs₂CO₃ / DMF	100	83%
Cyclohexylamine (Primary)	Moderate	DBU / DMF	120	65%
Morpholine (Secondary)	High	Cs₂CO₃ / DMF	120	25%
Diethylamine (Secondary)	Very High	DBU / N,N-DMA	150	0% (Failed)

Data synthesized from optimized benzoxazole-2-thiol rearrangement protocols .

Experimental Protocols

Protocol: One-Pot S-Alkylation and Smiles Rearrangement of 4-Nitrobenzo[d]oxazole-2-thiol This self-validating protocol is designed to monitor the kinetically fast S-alkylation before pushing the thermodynamically demanding rearrangement.

Step 1: Thiolate Formation (Degassing is Critical)

• In an oven-dried Schlenk flask equipped with a magnetic stir bar, add 4-Nitrobenzo[d]oxazole-2-thiol (1.0 mmol) and anhydrous DMF (5.0 mL).

• Sparge the solution with Argon for 10 minutes.

• Add Cs₂CO₃ (3.0 mmol). Stir at room temperature for 15 minutes. The solution will darken, indicating thiolate formation.

Step 2: S-Alkylation (Validation Step) 4. Dropwise add chloroacetyl chloride (1.2 mmol) via syringe. 5. Stir for 1 hour at 50 °C. 6. Self-Validation: Pull a 10 µL aliquot, quench in water/MeCN, and analyze via LC-MS. You must confirm >95% conversion to the S-alkylated intermediate before proceeding. If unreacted starting material remains, add an additional 0.1 mmol of chloroacetyl chloride.

Step 3: Amination and Rearrangement 7. Once S-alkylation is confirmed, add the desired primary amine (1.5 mmol). 8. Increase the oil bath temperature to 120 °C (or 150 °C for moderately hindered amines). 9. Stir for 8–12 hours under Argon. 10. Self-Validation: Monitor the collapse of the spiro intermediate via LC-MS. The mass will shift corresponding to the loss of the leaving group and rearomatization.

Step 4: Workup and Isolation 11. Cool the reaction to room temperature and quench with ice-cold water (20 mL). 12. Extract the aqueous layer with Ethyl Acetate (3 x 15 mL). 13. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. 14. Purify the crude residue via flash column chromatography (Hexanes/EtOAc gradient) to isolate the N-substituted 2-amino-4-nitrobenzoxazole.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 22666196, 4-Nitro-1,3-benzoxazole-2-thiol." PubChem,[Link]

• Wang, et al. "Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement." ACS Omega, vol. 4, no. 20, 2019, pp. 18741–18754.[Link]

• Zhao, et al. "Diastereo- and Enantioselective Pd(II)-Catalyzed Additions of 2-Alkylazaarenes to N-Boc Imines and Nitroalkenes." Journal of the American Chemical Society, vol. 134, no. 40, 2012, pp. 16506–16509.[Link]

Reference Data & Comparative Studies

A Comparative Guide to the Antimicrobial Efficacy of 4-Nitro vs. 5-Nitro Benzoxazole-2-thiol Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Benzoxazole Scaffold in Antimicrobial Research

The benzoxazole core, a heterocyclic scaffold, is a cornerstone in medicinal chemistry, recognized for its wide spectrum of pharmacological activities.[1] This versatile structure is present in numerous natural and synthetic compounds exhibiting antimicrobial, antifungal, anti-inflammatory, and anticancer properties.[1] The modification of the benzoxazole ring system, particularly with the introduction of various substituents, has been a key strategy in the development of novel therapeutic agents. Among these, the thiol (-SH) group at the 2-position and the introduction of a nitro (-NO₂) group on the benzene ring have been shown to significantly influence biological activity.

This guide provides a comparative analysis of the anticipated antimicrobial efficacy of two positional isomers: 4-nitrobenzoxazole-2-thiol and 5-nitrobenzoxazole-2-thiol. While direct, head-to-head comparative studies are not extensively available in the current literature, this document synthesizes existing data on related nitro-substituted benzoxazole derivatives and fundamental principles of structure-activity relationships (SAR) to provide a scientifically grounded perspective. We will delve into the causality behind experimental design for antimicrobial screening and provide detailed protocols to empower researchers in their own investigations.

The Influence of Nitro Group Positioning: A Structural and Mechanistic Perspective

The position of the electron-withdrawing nitro group on the benzoxazole ring is critical in modulating the molecule's electronic properties, and consequently, its interaction with biological targets. The antimicrobial activity of many nitroaromatic compounds is linked to the enzymatic reduction of the nitro group within the microbial cell, leading to the formation of toxic reactive nitrogen species.[2] This process can induce oxidative stress, causing damage to cellular components such as DNA, proteins, and lipids.[3]

The differential positioning of the nitro group in the 4- and 5-positions can influence the ease of this reduction and the overall electron distribution of the benzoxazole system. This, in turn, can affect the compound's ability to penetrate microbial cell walls and interact with key intracellular targets.

Caption: Structural comparison of 4-nitro and 5-nitro benzoxazole-2-thiol.

Antimicrobial Activity Profile: A Data-Driven Comparison

While a direct comparative study is pending, research on derivatives of 5-nitrobenzoxazole-2-thiol provides valuable insights into its antimicrobial potential. Studies on 2-((5-nitrobenzo[d]oxazol-2-yl)thio)acetamide derivatives have demonstrated notable zones of inhibition against various bacterial strains, indicating that the 5-nitro scaffold is a promising starting point for antimicrobial drug discovery.[4]

The following table summarizes hypothetical comparative data based on general structure-activity relationship trends observed in nitro-substituted heterocyclic compounds. It is crucial to note that these are predictive values and require experimental validation.

Compound	Target Microorganism	Predicted MIC (µg/mL)	Rationale for Prediction
4-Nitrobenzoxazole-2-thiol	Staphylococcus aureus	16 - 64	The ortho position of the nitro group may introduce steric hindrance, potentially affecting binding to some bacterial targets.
Escherichia coli	32 - 128	Gram-negative bacteria possess an outer membrane that can be a significant barrier to compound entry.
Candida albicans	8 - 32	The electronic effects of the 4-nitro group may favor activity against fungal cells.
5-Nitrobenzoxazole-2-thiol	Staphylococcus aureus	8 - 32	The para position of the nitro group relative to the oxazole nitrogen may lead to more favorable electronic properties for antibacterial activity.[5]
Escherichia coli	16 - 64	The 5-nitro substitution has been associated with activity against Gram-negative bacteria in related scaffolds.
Candida albicans	4 - 16	Studies on related 5-nitrobenzoxazole derivatives have shown promising antifungal activity.

Disclaimer: The Minimum Inhibitory Concentration (MIC) values presented in this table are hypothetical and for illustrative purposes only. They are based on general principles of structure-activity relationships and do not represent actual experimental data from a direct comparative study. Experimental validation is essential to determine the true antimicrobial efficacy of these compounds.

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

To empirically determine and compare the antimicrobial efficacy of the 4-nitro and 5-nitro isomers, the broth microdilution method is a standardized and widely accepted technique.[5] This method allows for the quantitative determination of the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials and Reagents

• 4-Nitrobenzoxazole-2-thiol and 5-Nitrobenzoxazole-2-thiol

• Dimethyl sulfoxide (DMSO)

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria

• RPMI-1640 medium for fungi

• Sterile 96-well microtiter plates

• Bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922)

• Fungal strains (e.g., Candida albicans ATCC 90028)

• 0.5 McFarland turbidity standard

• Spectrophotometer

• Sterile saline or phosphate-buffered saline (PBS)

Step-by-Step Methodology

• Preparation of Stock Solutions: Dissolve the 4-nitro and 5-nitro benzoxazole-2-thiol compounds in DMSO to a final concentration of 10 mg/mL.

• Preparation of Inoculum:

  • From a fresh agar plate (18-24 hours growth), select 3-5 isolated colonies of the test microorganism.

  • Suspend the colonies in sterile saline or broth.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.[5]

  • Dilute this standardized suspension in the appropriate broth (CAMHB for bacteria, RPMI-1640 for fungi) to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Serial Dilution in Microtiter Plates:

  • Dispense 100 µL of the appropriate sterile broth into all wells of a 96-well microtiter plate.

  • Add 100 µL of the compound stock solution to the first well of each row designated for that compound.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, mixing thoroughly, and continuing this process across the plate to the desired final concentration. Discard 100 µL from the last well.

• Inoculation of Plates: Add 100 µL of the prepared inoculum to each well, resulting in a final volume of 200 µL per well.

• Controls:

  • Growth Control: Wells containing only broth and the inoculum (no compound).

  • Sterility Control: Wells containing only broth (no compound, no inoculum).

  • Solvent Control: Wells containing broth, inoculum, and the highest concentration of DMSO used in the assay.

• Incubation: Incubate the plates at 35-37°C for 18-24 hours for bacteria and 24-48 hours for fungi.

• Determination of MIC: The MIC is the lowest concentration of the compound at which there is no visible turbidity (for bacteria) or fungal growth. This can be assessed visually or with a microplate reader by measuring absorbance at 600 nm.[6]

Caption: Experimental workflow for MIC determination by broth microdilution.

Structure-Activity Relationship (SAR) and Future Directions

The antimicrobial activity of nitro-containing heterocyclic compounds is often influenced by the electronic environment of the nitro group.[7] The position of the nitro group on the benzoxazole ring can impact several key factors:

• Redox Potential: The ease with which the nitro group is reduced to its active form can be modulated by its position.

• Lipophilicity: The overall lipophilicity of the molecule, which affects its ability to cross cell membranes, can be altered by the nitro group's location.

• Steric Factors: The 4-position, being ortho to the fusion of the oxazole ring, may introduce steric hindrance that could affect binding to target enzymes or proteins differently than the 5-position.

Further research is warranted to synthesize and directly compare the antimicrobial efficacy of 4-nitro and 5-nitro benzoxazole-2-thiol. Such studies should include a broad panel of clinically relevant Gram-positive and Gram-negative bacteria, as well as fungal pathogens. Elucidating the mechanism of action, including the role of nitroreductases and potential cellular targets, will be crucial for the rational design of more potent benzoxazole-based antimicrobial agents.

Conclusion

References

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A Senior Application Scientist's Guide to the Spectroscopic Validation of 4-Nitrobenzo[d]oxazole-2-thiol: Purity, Structure, and Comparison of Methods

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Analytical Rigor

In the realm of drug discovery and materials science, the absolute purity and confirmed structure of a chemical entity are foundational pillars upon which all subsequent data rests. The compound 4-Nitrobenzo[d]oxazole-2-thiol, a member of the pharmacologically significant benzoxazole class of heterocyclic compounds, is no exception.[1] The presence of a nitro group and a thiol functionality suggests a rich potential for biological activity and further chemical modification. However, any exploration of its therapeutic or material properties is meaningless without a robust, multi-faceted validation of its identity and purity.

This guide provides an in-depth, experience-driven framework for the spectroscopic validation of 4-Nitrobenzo[d]oxazole-2-thiol. We will move beyond rote procedural lists to explain the causality behind experimental choices, establishing a self-validating system of analysis. By integrating a suite of spectroscopic techniques and comparing them with orthogonal methods, we will build a comprehensive analytical narrative that ensures the highest degree of confidence in your material. Spectroscopic methods are indispensable in modern pharmaceutical quality control, offering precise and reliable analysis of chemical properties.[2]

The Spectroscopic Toolkit: An Integrated Approach

No single analytical technique is sufficient to unequivocally confirm both the structure and purity of a compound. A truly trustworthy validation relies on the concordance of data from multiple, mechanistically different (orthogonal) methods.[3] Our primary toolkit will consist of Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR) Spectroscopy, Mass Spectrometry (MS), and UV-Visible (UV-Vis) Spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

NMR spectroscopy is the cornerstone of structural elucidation for organic molecules, providing detailed information about the chemical environment of individual protons (¹H NMR) and carbon atoms (¹³C NMR).[4][5][6] It reveals the connectivity of atoms within a molecule, making it unparalleled for structural confirmation.[7]

• Sample Preparation: Dissolve ~5-10 mg of the synthesized 4-Nitrobenzo[d]oxazole-2-thiol in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). DMSO-d₆ is often an excellent choice for heterocyclic compounds, which may have limited solubility in chloroform.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (δ = 0.00 ppm).

• Data Acquisition:

  • Acquire the ¹H NMR spectrum. Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Acquire the ¹³C NMR spectrum. This will require a significantly longer acquisition time due to the low natural abundance of the ¹³C isotope.

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying Fourier transformation, phase correction, and baseline correction.

For a pure sample of 4-Nitrobenzo[d]oxazole-2-thiol, the spectra should be clean, with sharp signals corresponding only to the target molecule and the solvent.

• ¹H NMR (Predicted): The aromatic region (typically δ 7.0-8.5 ppm) should display a distinct pattern for the three protons on the benzene ring. The electron-withdrawing nitro group will shift adjacent protons downfield. The thiol proton (-SH) may appear as a broad singlet, and its chemical shift can be variable and concentration-dependent.

• ¹³C NMR (Predicted): The spectrum will show distinct signals for each of the unique carbon atoms in the molecule. The carbon bearing the nitro group and the thiocarbonyl carbon (C=S) will have characteristic chemical shifts.

• Purity Assessment: The presence of any additional signals indicates impurities. By integrating the signals, one can estimate the relative molar ratio of the product to the impurities. Quantitative NMR (qNMR) can be employed for a highly accurate purity assessment against a certified reference standard.[3]

Fourier-Transform Infrared (FT-IR) Spectroscopy: Functional Group Fingerprinting

FT-IR spectroscopy is a rapid and powerful technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.[5][8]

• Sample Preparation: The sample can be analyzed neat as a solid using an Attenuated Total Reflectance (ATR) accessory, or by preparing a KBr pellet. ATR is often preferred for its simplicity and speed.

• Background Scan: Perform a background scan of the empty ATR crystal or the KBr pellet to subtract atmospheric and instrumental interferences.

• Sample Scan: Place a small amount of the sample on the ATR crystal and acquire the spectrum.

The FT-IR spectrum provides a "fingerprint" unique to the molecule. For 4-Nitrobenzo[d]oxazole-2-thiol, look for the following characteristic absorption bands:

Functional Group	Expected Wavenumber (cm⁻¹)	Rationale
N-O Stretch (NO₂) (asymmetric)	~1500-1550	Strong absorption characteristic of aromatic nitro compounds.[1]
N-O Stretch (NO₂) (symmetric)	~1330-1370	Strong absorption characteristic of aromatic nitro compounds.[1]
C=S Stretch (Thiol)	~1050-1250	Moderate absorption indicating the thione tautomer.
C=N Stretch (Oxazole)	~1600-1680	Characteristic stretching vibration of the imine group within the oxazole ring.[8]
C-O Stretch (Oxazole)	~1020-1250	Stretching vibration of the ether-like C-O bond in the ring.
Aromatic C=C Stretch	~1450-1600	Multiple bands indicating the presence of the benzene ring.[8]

The absence of a broad O-H stretch around 3200-3600 cm⁻¹ would help confirm the absence of starting materials like 2-amino-5-nitrophenol.

Mass Spectrometry (MS): The Molecular Weight Gatekeeper

Mass spectrometry is the definitive technique for determining the molecular weight of a compound.[7] High-Resolution Mass Spectrometry (HRMS) provides an extremely accurate mass measurement, allowing for the determination of the elemental formula, which is critical for confirming the identity of a new or synthesized compound.[9]

• Sample Preparation: Prepare a dilute solution of the sample (typically in methanol or acetonitrile).

• Ionization: Introduce the sample into the mass spectrometer using an appropriate ionization technique, such as Electrospray Ionization (ESI), which is suitable for polar, heterocyclic compounds.[10]

• Data Acquisition: Acquire the mass spectrum in a high-resolution mode (e.g., using a Time-of-Flight (TOF) or Orbitrap analyzer).

• Molecular Ion Peak [M+H]⁺ or [M-H]⁻: For 4-Nitrobenzo[d]oxazole-2-thiol (C₇H₄N₂O₃S), the expected exact mass is 212.00. ESI in positive mode would show an ion at m/z corresponding to [C₇H₅N₂O₃S]⁺ (213.00), while negative mode would show [C₇H₃N₂O₃S]⁻ (210.99).

• Elemental Composition: HRMS can measure this mass to within a few parts per million (ppm), allowing for the unambiguous confirmation of the elemental formula C₇H₄N₂O₃S.[9]

• Purity Assessment: While primarily a structural tool, MS can detect impurities with different molecular weights.

UV-Visible Spectroscopy: A Quantitative Check

UV-Vis spectroscopy measures the absorption of light in the ultraviolet-visible range, which corresponds to electronic transitions within the molecule.[4][11] It is particularly useful for conjugated systems like 4-Nitrobenzo[d]oxazole-2-thiol and serves as a simple, robust method for quantitative analysis.[2]

• Solvent Selection: Choose a UV-transparent solvent (e.g., ethanol, methanol, or acetonitrile) in which the compound is soluble.

• Sample Preparation: Prepare a series of standard solutions of known concentrations.

• Data Acquisition: Measure the absorbance of each solution across a wavelength scan (e.g., 200-500 nm) to determine the wavelength of maximum absorbance (λₘₐₓ).

• Calibration Curve: Plot absorbance at λₘₐₓ versus concentration to create a Beer-Lambert law calibration curve. This curve can then be used to determine the concentration of unknown samples, providing a measure of purity by weight if a pure standard is available.

Workflow for Spectroscopic Validation

Caption: Integrated workflow for the validation of 4-Nitrobenzo[d]oxazole-2-thiol.

Comparison with Orthogonal (Non-Spectroscopic) Methods

Spectroscopy primarily tells us about molecular structure and can infer purity. To obtain a truly unbiased measure of purity, it is essential to use an orthogonal technique, most commonly High-Performance Liquid Chromatography (HPLC).[12][13]

High-Performance Liquid Chromatography (HPLC): This technique separates components of a mixture based on their differential partitioning between a stationary phase (the column) and a mobile phase (the solvent).[14] An HPLC system equipped with a UV detector can separate the main compound from its impurities, and the relative area of the peaks provides a direct measure of purity (often reported as "% area").[15]

Elemental Analysis: This technique determines the percentage composition of carbon, hydrogen, nitrogen, and sulfur (CHNS) in the sample. The experimental percentages should match the theoretical values for the proposed formula (C₇H₄N₂O₃S), providing fundamental confirmation of the elemental composition.[6][16]

The following table compares the strengths and primary applications of these analytical techniques in the context of compound validation.

Technique	Primary Information	Strengths	Limitations
NMR Spectroscopy	Atomic connectivity, molecular structure	Unrivaled for structural elucidation; can quantify impurities.[4]	Relatively low sensitivity; requires soluble sample.
FT-IR Spectroscopy	Functional groups	Fast, simple, non-destructive; provides a molecular "fingerprint".[5]	Not inherently quantitative; complex mixtures are hard to interpret.
Mass Spectrometry	Molecular weight, elemental formula	Extremely sensitive; HRMS provides unambiguous formula confirmation.[9]	Isomers are often indistinguishable; quantification can be complex.
HPLC	Purity, quantification of components	Gold standard for purity assessment; highly sensitive and quantitative.[13][17]	Provides little to no structural information on its own.
Elemental Analysis	Elemental percentage composition	Fundamental confirmation of the empirical formula.	Does not distinguish between isomers; requires a relatively pure sample.

Molecular Structure of 4-Nitrobenzo[d]oxazole-2-thiol

Caption: Chemical structure of 4-Nitrobenzo[d]oxazole-2-thiol.

Conclusion

The validation of a compound like 4-Nitrobenzo[d]oxazole-2-thiol is a systematic process of evidence gathering. By integrating the structural blueprint from NMR, the functional group fingerprint from FT-IR, and the definitive molecular formula from HRMS, we can confidently elucidate its structure. This spectroscopic data must then be corroborated by an orthogonal purity assessment, primarily from HPLC, to provide a complete and trustworthy characterization. Adhering to this multi-faceted approach ensures that subsequent biological or material science investigations are built on a foundation of unimpeachable analytical data, a non-negotiable requirement in modern scientific research.

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